Cas no 130335-48-7 (9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-)
130335-48-7 structure
Product Name:9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
CAS No:130335-48-7
MF:C19H18O6
MW:342.342626094818
CID:204707
Update Time:2024-03-01
9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
- 9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-butenyl)- (9CI)
- Morusignin D
- 9H-Xanthen-9-one, 1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-
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- Inchi: 1S/C19H18O6/c1-9(2)4-5-10-13(21)8-14-15(16(10)22)17(23)11-6-7-12(20)19(24-3)18(11)25-14/h4,6-8,20-22H,5H2,1-3H3
- InChI Key: HYBKBBVYRCBCKS-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(OC)=C(O)C=C2)OC2=C1C(O)=C(C/C=C(/C)\C)C(O)=C2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- XLogP3: 2.461
Experimental Properties
- Density: 1.376±0.06 g/cm3(Predicted)
- Melting Point: 226-228 °C(Solv: hexane (110-54-3); acetone (67-64-1))
- Boiling Point: 604.0±55.0 °C(Predicted)
- pka: 7.17±0.20(Predicted)
9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
130335-48-7 (9H-Xanthen-9-one,1,3,6-trihydroxy-5-methoxy-2-(3-methyl-2-buten-1-yl)-) Related Products
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- 112649-21-5(9H-Xanthen-9-one,2,3,6,8-tetrahydroxy-1,4,7-tris(3-methyl-2-buten-1-yl)-)
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